(3aR,4R,5R,6aS)-4-((R)-3-Hydroxy-5-phenylpentyl)hexahydro-2H-cyclopenta[b]furan-2,5-diol

• IUPAC Name: (3aR,4R,5R,6aS)-4-[(3R)-3-hydroxy-5-phenylpentyl]-3,3a,4,5,6,6a-hexahydro-2H-cyclopenta[b]furan-2,5-diol
• InChI: InChI=1S/C18H26O4/c19-13(7-6-12-4-2-1-3-5-12)8-9-14-15-10-18(21)22-17(15)11-16(14)20/h1-5,13-21H,6-11H2/t13-,14+,15+,16+,17-,18?/m0/s1
• InChI Key: RDWZBWVDSHTXLT-ODHFDHEPSA-N
• Canonical SMILES: C1C2C(CC(C2CCC(CCC3=CC=CC=C3)O)O)OC1O
• Isomeric SMILES: C1[C@H]([C@@H]([C@@H]2[C@H]1OC(C2)O)CC[C@H](CCC3=CC=CC=C3)O)O
• Molecular Formula: C18H26O4
• DSSTOX Substance ID: DTXSID40439754
• Molecular Weight: 306.4 g/mol
• CAS RN: 352276-28-9

Description

Synthesis Analysis

The synthesis of related cyclopenta[b]furan derivatives involves multiple steps, including cleavage of tricyclic aminals and subsequent functionalization. For instance, Gimazetdinov et al. (2016) demonstrated the synthesis of a 1,2,3,4-functionalized cyclopentane derivative through the cleavage of a tricyclic bowl-shaped aminal, showcasing the complexity and creativity required in the synthesis of such molecules (Gimazetdinov et al., 2016).

Molecular Structure Analysis

The molecular structure of cyclopenta[b]furan derivatives can be elucidated through various spectroscopic techniques, including NMR, IR, and X-ray crystallography. Rahmani et al. (2017) provided detailed structural characterization of a related furan derivative using X-ray powder diffraction (XRPD) and DFT studies, highlighting the importance of these techniques in understanding the 3D conformation and electronic properties of such molecules (Rahmani et al., 2017).

Chemical Reactions and Properties

Cyclopenta[b]furan derivatives undergo a variety of chemical reactions, including cyclocondensation and halolactonization. Ma et al. (2004) reported the synthesis of 4-Halo-5-hydroxyfuran-2(5H)-ones via an efficient sequential halolactonization-hydroxylation reaction of 4-aryl-2,3-allenoic acids, illustrating the compound's reactivity and the diversity of functional groups that can be introduced (Ma et al., 2004).

Physical Properties Analysis

The physical properties of cyclopenta[b]furan derivatives, such as melting points, solubility, and crystalline structure, are crucial for understanding their behavior in different environments. The work by Rahmani et al. (2017) also contributes to this aspect by detailing the solid-state structure of a furan derivative, providing insight into its stability and crystallinity (Rahmani et al., 2017).

Chemical Properties Analysis

The chemical properties, including reactivity towards electrophiles, nucleophiles, and other chemical agents, define the scope of cyclopenta[b]furan derivatives in synthetic chemistry. The synthesis and reactivity of these compounds, as described by Ma et al. (2004) and others, provide valuable information on how they can be manipulated and used in further chemical transformations (Ma et al., 2004).

Scientific Research Applications

Synthesis and Chemical Properties

• Synthesis Techniques : New synthesis methods for similar cyclopentane derivatives, such as (–)-(3aR,4R,5S,6aS)-4-[(acetoxy)methyl]-1-oxohexahydro-1H-cyclopenta[c]furan-5-yl acetate, have been developed using cleavage of tricyclic bowl-shaped aminals (Gimazetdinov et al., 2016).
• Stereochemistry Analysis : Studies on parasitic wasps have involved the synthesis and stereochemistry analysis of similar bicyclic gamma-lactones, showcasing the importance of understanding the stereochemistry in biological applications (Paddon-Jones et al., 2001).
• Hydroxymethylation and Reaction Investigation : Research on the hydroxymethylation of related bicyclic allylsilane compounds and their subsequent reactions provides insights into the chemical behavior of these compounds (Gimazetdinov et al., 2016).

Applications in Organic Synthesis

• Divergent Intermediate Synthesis : The synthesis of hydrocyclopenta[1,2-b]furan with various side chains has been demonstrated, highlighting its use as a divergent intermediate in the synthesis of chiral resolving agents (Zhong et al., 2005).
• Starting Materials for Sesquiterpenes : Tetrahydro-2H-cyclopenta[b]furan-2-ones, related to the chemical , have been utilized as starting materials in the synthesis of linear condensed triquinane sesquiterpenes (Marotta et al., 1994).

Biological and Medicinal Chemistry

• Chiral Building Blocks : Asymmetric synthesis methods have been developed for chiral building blocks like hydroxylactone, which are crucial for synthesizing cis-1,2-disubstituted five-membered ring derivatives used in medicinal chemistry (Zanoni et al., 2006).
• Spiroketal Synthesis and Cytotoxicity Testing : Non-iterative asymmetric synthesis of C15 polyketide spiroketals, a class of compounds related to the chemical of interest, has been explored for their potential cytotoxicity against various cancer cell lines, demonstrating the importance of these compounds in drug discovery (Meilert et al., 2004).

Safety And Hazards

The safety and hazards associated with a compound depend on its physical and chemical properties. .

Future Directions

The future directions for research on this compound could include further investigation into its synthesis, mechanism of action, and potential applications. However, specific future directions are not specified in the available data.

Please note that this analysis is based on the available data and may not cover all aspects of the compound. For a more comprehensive analysis, you may want to consult a specialist or refer to scientific literature.